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Compound of Interest

Compound Name:
2-Methylthiazolidine-4-carboxylic

acid

Cat. No.: B131024 Get Quote

Essential Safety and Handling Guide for 2-
Methylthiazolidine-4-carboxylic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Methylthiazolidine-4-carboxylic acid, tailored for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure a safe

laboratory environment.

Hazard Summary
2-Methylthiazolidine-4-carboxylic acid is classified with several hazards that necessitate

careful handling. According to the Globally Harmonized System (GHS), it is considered:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2]

Causes skin irritation (Skin corrosion/irritation - Category 2).[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A).[1][2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3).[1][2]
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The primary hazards are associated with direct contact and inhalation, making the use of

appropriate personal protective equipment paramount.

Quantitative Data Summary
While specific occupational exposure limits for 2-Methylthiazolidine-4-carboxylic acid are not

established, the following data provides context for its physical properties.[2]

Property Value Source

Molecular Formula C5H9NO2S PubChem[1]

Molecular Weight 147.20 g/mol PubChem[1]

Appearance White Solid Guidechem[3]

Water Solubility 30.91 g/L (at 21 °C) Guidechem[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical. The following equipment should be worn at all times

when handling 2-Methylthiazolidine-4-carboxylic acid.
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PPE Category Specification Rationale & Citation

Eye Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

dust, preventing serious eye

irritation.[2][4] Ensure

equipment is approved under

standards like NIOSH (US) or

EN 166 (EU).[4]

Hand Protection
Compatible, chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact which

can cause irritation.[4][5]

Gloves must be inspected

before use and disposed of

properly after handling.[6]

Body Protection
A laboratory coat or impervious

clothing.

Protects against skin exposure

from spills or splashes.[2][7]

Contaminated clothing should

be removed and washed

before reuse.[2]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH/MSHA-

approved respirator (such as a

dust mask type N95) is

recommended.

Prevents inhalation, which may

cause respiratory tract

irritation.[8]

Operational and Disposal Plan
Follow this step-by-step guidance for the safe handling and disposal of 2-Methylthiazolidine-
4-carboxylic acid.

Step 1: Preparation and Safe Handling
Ventilation: Always handle the compound in a well-ventilated area, such as a chemical fume

hood.[4][5]

PPE: Before handling, ensure all required PPE is worn correctly (see table above).
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Avoid Contamination: Do not eat, drink, or smoke in the handling area.[2] Wash hands

thoroughly after handling the substance.[2]

Prevent Dust and Aerosols: Avoid the formation of dust and aerosols during handling.[4][5]

Use non-sparking tools to prevent ignition sources.[4][5]

Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated

place.[4][9]

Step 2: Accidental Release Measures
Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible.[4][5]

Ventilate: Ensure adequate ventilation in the spill area.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[4][5]

Cleanup: For a solid spill, carefully sweep up the material. For a liquid spill, absorb with an

inert material (e.g., diatomite, universal binders).[2] Collect the material in a suitable, closed

container for disposal.[5][9]

Decontamination: Clean the affected area thoroughly after material collection.[2]

Step 3: First Aid Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical advice.[2][10]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[2][10]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[4][5]
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Step 4: Disposal Plan
Waste Collection: Dispose of the chemical and any contaminated materials in accordance

with all local, state, and federal regulations. Do not discharge into the environment.[5][10]

Container Disposal: Contents and containers must be disposed of at an approved waste

disposal plant.[9][10]

Safe Handling Workflow
The following diagram illustrates the logical workflow for handling 2-Methylthiazolidine-4-
carboxylic acid, from initial preparation to final disposal, including emergency preparedness.
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Caption: Workflow for safe handling of 2-Methylthiazolidine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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